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Compound of Interest

5-(Thiophen-2-yl)-1,3,4-
Compound Name:
oxadiazole-2-thiol

Cat. No.: B080083

Note on CAS Number: The CAS number 10551-15-2 provided in the topic query appears to be
incorrect. Extensive database searches indicate that the spectroscopic data available
corresponds to 2-Amino-4,5-dimethoxybenzoic acid, which has the CAS number 5653-40-7.
This guide proceeds with the data for the latter compound.

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Amino-
4,5-dimethoxybenzoic acid. The information is intended for researchers, scientists, and
professionals in drug development to facilitate the identification and characterization of this

compound.

Quantitative Spectroscopic Data

The following tables summarize the available quantitative spectroscopic data for 2-Amino-4,5-
dimethoxybenzoic acid.

Table 1: *"H NMR Spectroscopic Data
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
7.36 Singlet 1H Aromatic H
6.17 Singlet 1H Aromatic H
3.91 Singlet 3H Methoxy (-OCH3)
3.86 Singlet 3H Methoxy (-OCHs)

Solvent: Chloroform-d
(CDCIs)

Table 2: *C NMR Spectroscopic Data

Detailed peak lists for the 13C NMR spectrum of 2-Amino-4,5-dimethoxybenzoic acid are
available in specialized databases such as ChemicalBook and SpectraBase, often requiring a
subscription for full access.[1]

Table 3: Infrared (IR) Spectroscopic Data

Comprehensive IR spectra are available in chemical databases. The data is typically acquired
using KBr disc or nujol mull techniques.

Table 4: Mass Spectrometry Data

Specific mass spectrometry data for 2-Amino-4,5-dimethoxybenzoic acid is not widely available
in public databases.

Experimental Protocols

The following sections detail generalized experimental methodologies for acquiring the
spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical structure and proton environments of 2-Amino-4,5-
dimethoxybenzoic acid.
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Methodology:

o Sample Preparation: A small amount of the solid 2-Amino-4,5-dimethoxybenzoic acid is
dissolved in a deuterated solvent, typically chloroform-d (CDCIs) or dimethyl sulfoxide-de
(DMSO-de), in an NMR tube.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used for
analysis.

o Data Acquisition:
o The spectrometer is tuned to the appropriate frequency for *H or 13C nuclei.
o A series of radiofrequency pulses are applied to the sample.
o The resulting free induction decay (FID) signal is recorded.
» Data Processing:
o A Fourier transform is applied to the FID to obtain the NMR spectrum.
o The spectrum is phased, and the baseline is corrected.

o Chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS) at
0.00 ppm.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in 2-Amino-4,5-dimethoxybenzoic acid.
Methodology (KBr Pellet Method):
e Sample Preparation:

o Approximately 1-2 mg of the solid sample is finely ground with about 100-200 mg of dry
potassium bromide (KBr) powder using an agate mortar and pestle.

o The mixture is then pressed into a thin, transparent pellet using a hydraulic press.
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e Instrumentation: An FTIR spectrometer is used for the analysis.
o Data Acquisition:
o A background spectrum of a blank KBr pellet is first recorded.
o The KBr pellet containing the sample is placed in the sample holder.

o The infrared beam is passed through the sample, and the transmitted radiation is
measured by a detector.

o Data Processing: The sample spectrum is ratioed against the background spectrum to
produce the final infrared spectrum, typically plotted as transmittance or absorbance versus
wavenumber (cm™1).

Visualizations
Experimental Workflow for Spectroscopic Analysis
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General Workflow for Spectroscopic Analysis of a Solid Sample
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Caption: General workflow for spectroscopic analysis of a solid sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b080083?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7420531.htm
https://www.benchchem.com/product/b080083#cas-number-10551-15-2-spectroscopic-data
https://www.benchchem.com/product/b080083#cas-number-10551-15-2-spectroscopic-data
https://www.benchchem.com/product/b080083#cas-number-10551-15-2-spectroscopic-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080083?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

